6-(2,3-Dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,3-dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-13(2)10-11-25-20(28)18-19(24(6)22(25)29)23-21-26(18)12-15(4)27(21)17-9-7-8-14(3)16(17)5/h7-9,12-13H,10-11H2,1-6H3
• InChI Key: MJDNFZYGIMLWPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C)C)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

6-(2,3-Dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
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Scientific Research Applications

Mesoionic Purinone Analogs Synthesis

Mesoionic compounds, including imidazo[1,2-c]-pyrimidine-2,7-diones, which are structurally related to purines, have been synthesized and studied for their chemical properties, such as undergoing hydrolytic ring-opening reactions. These studies provide foundational knowledge for understanding the chemical behavior of complex purinone analogs, potentially leading to novel applications in chemical synthesis and material science (Coburn & Taylor, 1982).

Receptor Affinity Studies

Compounds with purine structures, including those resembling "6-(2,3-Dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione," have been evaluated for their affinity towards serotoninergic and dopaminergic receptors. These studies aim at understanding the molecular interactions between purine analogs and receptors, which could lead to the development of new therapeutic agents targeting neurological disorders (Zagórska et al., 2015).

Luminescence Sensing Applications

Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks have demonstrated potential as luminescence sensors for detecting benzaldehyde-based derivatives. This application highlights the versatility of purine analogs in the development of new materials for chemical sensing and environmental monitoring (Shi et al., 2015).

Purine Alkaloids from Marine Sources

Research on marine organisms has led to the isolation of purine alkaloids with novel structures, showcasing the diversity of purine-based compounds in nature and their potential for biotechnological and pharmacological applications (Qi, Zhang, & Huang, 2008).